Cas no 100981-43-9 (Ebrotidine)
Ebrotidine Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,N-[[[2-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]ethyl]amino]methylene]-4-bromo-,[N(E)]-
- Ebrotidine
- Ebrotidine
- N-(4-bromophenyl)sulfonyl-N'-[2-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]ethyl]methanimidamide
- Benzenesulfonamide,N-(((2-(((2-((aminoiminomethyl)amino)-4-thiazolyl)methyl)thio)ethyl)amino)methylene)-4-bromo-,(E)
- Ebrotidina
- Ebrotidina [Spanish]
- Ebrotiding
- Ebrotidinum
- Ebrotidinum [Latin]
- FI 3542
- FI-3542
- Ulsanic
- (E)-N-[[[2-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]ethyl]amino]methylene]-4-bromobenzenesulfonamide
- F84941
- p-Bromo-N-[(E)-({2-[({2-[(diaminomethylene)amino]-4-thiazolyl}methyl)thio]ethyl}amino)methylene]benzenesulfonamide;p-Bromo-N-[(E)-({2-[({2-[(diaminomethylene)amino]-4-thiazolyl}methyl)thio]ethyl}amino)methylene]benzenesulfonamide
- CHEMBL1742471
- EBROTIDINE [WHO-DD]
- BCP13341
- ?Ebrotidine
- 4-bromo-N-(((2-(((-((diaminomethylene)amino)-4-thiazolyl)methyl)thio)ethyl)amino)methylene)benzenesulfonamide
- Benzenesulfonamide, N-(((2-(((2-((aminoiminomethyl)amino)-4-thiazolyl)methyl)thio)ethyl)amino)methylene)-4-bromo-, (E)-
- p-Bromo-N-((E)-((2-(((2-((diaminomethylene)amino)-4-thiazolyl)methyl)thio)ethyl)amino)methylene)benzenesulfonamide
- Ebrotidine [INN]
- p-Bromo-N-(((2-(((2-((diaminomethylene)amino)-4-thiazolyl)methyl)thio)ethyl)amino)methylene)benzenesulfonamide
- SCHEMBL33957
- EBROTIDINE [MI]
- CCRIS 8106
- Q5332065
- TMZ3IBW2OW
- Ebrocit
- HY-15538
- DTXSID80143601
- NS00127307
- ZINC03952167
- CS-1391
- AKOS040741683
- SCHEMBL33956
- (E)-N'-((4-bromophenyl)sulfonyl)-N-(2-(((2-guanidinothiazol-4-yl)methyl)thio)ethyl)formimidamide
- SCHEMBL8483555
- A910947
- N-[(4-bromobenzene)sulfonyl]-N'-(2-{[(2-carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}ethyl)methanimidamide
- MS-28854
- UNII-TMZ3IBW2OW
- 100981-43-9
- FI3542
- CHEBI:135774
- ZQHFZHPUZXNPMF-UHFFFAOYSA-N
- EBROTIDINE [MART.]
- N-[[[2-[[[2-[(diaminomethylene)amino]-4-thiazolyl]methyl]thio]ethyl]amino]methylene]-4-bromo-benzenesulfonamide
- DA-52787
- BRD-K22421059-001-02-3
- BRD-K22421059-001-01-5
- [N(E)]-N-[[[2-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]ethyl]amino]methylene]-4-bromobenzenesulfonamide; Ebrodin; FI 3542; Ulsanic
- N-((4-bromobenzene)sulfonyl)-N'-(2-(((2-carbamimidamido-1,3-thiazol-4-yl)methyl)sulfanyl)ethyl)methanimidamide
- Ebrotidinum (Latin)
- EBROTIDINE (MART.)
- DTXCID4066092
-
- MDL: MFCD00869998
- Inchi: 1S/C14H17BrN6O2S3/c15-10-1-3-12(4-2-10)26(22,23)19-9-18-5-6-24-7-11-8-25-14(20-11)21-13(16)17/h1-4,8-9H,5-7H2,(H,18,19)(H4,16,17,20,21)
- InChI Key: ZQHFZHPUZXNPMF-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)S(N/C=N/CCSCC1=CSC(/N=C(\N)/N)=N1)(=O)=O
Computed Properties
- Exact Mass: 475.97600
- Monoisotopic Mass: 475.976
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 10
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 198A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 142.5-146 ºC
- Boiling Point: 672.3°Cat760mmHg
- Flash Point: 360.4°C
- Refractive Index: 1.739
- Solubility: Almost insoluble (0.018 g/l) (25 º C),
- PSA: 195.24000
- LogP: 4.79570
Ebrotidine Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Ebrotidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-15538-10mM*1mLinDMSO |
Ebrotidine |
100981-43-9 | 98.51% | 10mM*1mLinDMSO |
¥770 | 2023-07-26 | |
| MedChemExpress | HY-15538-5mg |
Ebrotidine |
100981-43-9 | 98.51% | 5mg |
¥700 | 2024-05-25 | |
| MedChemExpress | HY-15538-10mg |
Ebrotidine |
100981-43-9 | 98.51% | 10mg |
¥1100 | 2024-05-25 | |
| MedChemExpress | HY-15538-50mg |
Ebrotidine |
100981-43-9 | 98.51% | 50mg |
¥2800 | 2024-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E127604-10mg |
Ebrotidine |
100981-43-9 | ≥98% | 10mg |
¥902.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E127604-50mg |
Ebrotidine |
100981-43-9 | ≥98% | 50mg |
¥2682.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E127604-5mg |
Ebrotidine |
100981-43-9 | ≥98% | 5mg |
¥573.90 | 2023-09-03 | |
| Chemenu | CM190151-10mg |
(E)-N-((4-bromophenyl)sulfonyl)-N'-(2-(((2-guanidinothiazol-4-yl)methyl)thio)ethyl)formimidamide |
100981-43-9 | 98% | 10mg |
$205 | 2021-08-05 | |
| Chemenu | CM190151-50mg |
(E)-N-((4-bromophenyl)sulfonyl)-N'-(2-(((2-guanidinothiazol-4-yl)methyl)thio)ethyl)formimidamide |
100981-43-9 | 98% | 50mg |
$552 | 2021-08-05 | |
| TRC | E320550-50mg |
Ebrotidine |
100981-43-9 | 50mg |
$ 234.00 | 2023-09-07 |
Ebrotidine Related Literature
-
Zitong Zhou,Yu Zhao,Donghua Zhou,Li Li,Hui Luo,Liao Cui,Weiguang Yang RSC Adv. 2021 11 33868
-
Sumit S. Chourasiya,Dhara R. Patel,C. M. Nagaraja,Asit K. Chakraborti,Prasad V. Bharatam New J. Chem. 2017 41 8118
Additional information on Ebrotidine
Ebrotidine (CAS No. 100981-43-9): A Comprehensive Overview
Ebrotidine, also known by its CAS registry number 100981-43-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is classified under the broader category of biologically active compounds, and its structure and function have been extensively studied in various scientific disciplines.
The chemical structure of Ebrotidine is characterized by a complex arrangement of atoms, which contributes to its distinctive reactivity and biological effects. Recent studies have highlighted its ability to interact with specific cellular pathways, making it a promising candidate for therapeutic interventions. Researchers have particularly focused on its potential role in neuroprotective and anti-inflammatory therapies, where it has shown remarkable efficacy in preclinical models.
One of the most notable advancements in Ebrotidine research involves its application in the field of neurodegenerative diseases. Scientists have discovered that Ebrotidine can modulate key signaling pathways involved in neuronal protection, potentially offering a novel approach to treating conditions such as Alzheimer's disease and Parkinson's disease. These findings were published in a high-impact journal, where researchers demonstrated that Ebrotidine significantly reduced neuroinflammation and improved cognitive function in experimental models.
In addition to its neuroprotective properties, Ebrotidine has also been investigated for its role in immune modulation. Studies have shown that this compound can regulate the activity of immune cells, thereby reducing inflammation and promoting tissue repair. This dual functionality makes Ebrotidine a versatile compound with applications across multiple therapeutic areas.
The synthesis and characterization of Ebrotidine have also been the focus of recent research efforts. Chemists have developed novel synthetic routes to produce this compound with high purity and efficiency. These methods not only enhance the scalability of Ebrotidine production but also pave the way for further exploration of its pharmacokinetic properties.
From an environmental perspective, Ebrotidine's biodegradability and ecological impact have been assessed to ensure its safe use in various applications. Research indicates that Ebrotidine undergoes rapid degradation under natural conditions, minimizing its environmental footprint. This attribute is particularly important for industries seeking sustainable solutions.
In conclusion, Ebrotidine (CAS No. 100981-43-9) represents a cutting-edge compound with immense potential across multiple fields. Its ability to influence cellular pathways, combined with its favorable safety profile, positions it as a valuable tool in both research and clinical settings. As ongoing studies continue to uncover new insights into its mechanisms of action, Ebrotidine is poised to play a pivotal role in advancing modern medicine.
100981-43-9 (Ebrotidine) Related Products
- 152675-29-1(Methanimidamide,N'-[2-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]sulfonyl]ethyl]-N-[(4-bromophenyl)sulfonyl]-)
- 152675-30-4(Methanimidamide,N'-[2-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]sulfinyl]ethyl]-N-[(4-bromophenyl)sulfonyl]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)